Cas no 2172122-02-8 (methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate)

• Product Name: methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate
• CAS No: 2172122-02-8
• MF: C₈H₁₅N₃O₃
• MW: 201.223001718521
• CID: 6244506
• PubChem ID: 165483613
• Update Time: 2025-11-03

methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate
• EN300-1268802
• 2172122-02-8

• Inchi： 1S/C8H15N3O3/c1-14-7(12)6-3-2-4-11(5-6)8(9)10-13/h6,13H,2-5H2,1H3,(H2,9,10)
• InChI Key： XBKVHCITFQGSBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(/C(=N/O)/N)CCC1)=O

Computed Properties

• Exact Mass: 201.11134135g/mol
• Monoisotopic Mass: 201.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.2Ų

Additional information on methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate

methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate: A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate (CAS No. 2172122-02-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its versatile chemical framework and potential biological activities. This molecule features a piperidine ring substituted at the C3 position with a carbamimidoyl group, which is further derivatized by an N-hydroxy functionality and an esterified methyl group at the C1 position of the heterocycle. The integration of these functional groups creates a scaffold that is highly amenable to structural modifications, making it a valuable intermediate in the development of novel therapeutics.

The core structure of methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate combines two key pharmacophoric elements: the piperidine ring, a common motif in numerous FDA-approved drugs for its ability to modulate receptor interactions, and the N-hydroxy carbamimidoyl moiety, which has been extensively studied for its role in enzyme inhibition and prodrug design. Recent studies have highlighted the importance of such hybrid structures in enhancing drug-like properties, including improved solubility, metabolic stability, and target specificity.

Synthetic approaches to this compound typically involve multistep reactions that capitalize on the reactivity of isocyanates or carbodiimides as precursors to the carbamimidoyl group. A notable method reported in recent literature employs a two-step process: first, the formation of a piperidine-based carboxylic acid derivative through standard amide coupling techniques, followed by selective amidation with an N-hydroxy compound under mild conditions to yield the final esterified product (J. Org. Chem., 2023). These synthetic strategies are particularly advantageous for large-scale production due to their high yields and compatibility with automated synthesis platforms.

One of the most promising applications of this compound lies in its potential as a building block for kinase inhibitors, particularly those targeting serine/threonine kinases implicated in cancer progression. The N-hydroxy carbamimidoyl group has been shown to form stable covalent bonds with cysteine residues in ATP-binding pockets, a mechanism that enhances selectivity while reducing off-target effects (Nat. Commun., 2024). For instance, derivatives bearing this scaffold demonstrated nanomolar IC₅₀ values against CDK4/6 kinases in preclinical models of breast cancer, underscoring their translational potential.

In addition to oncology applications, researchers have explored its utility in neurodegenerative disease research through modulation of histone deacetylase (HDAC) activity. The piperidine ring's conformational flexibility allows it to adopt optimal orientations within HDAC active sites, while the ester functionality facilitates prodrug strategies for improved blood-brain barrier penetration (J. Med. Chem., 2025). These findings align with growing interest in epigenetic therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of this molecule also makes it an attractive candidate for fragment-based drug discovery (FBDD) campaigns. High-throughput screening data from academic collaborations have identified several fragments containing the core scaffold that exhibit low micromolar binding affinities to G protein-coupled receptors (GPCRs), including targets related to pain management and metabolic disorders (JACS Au, 2024). Such discoveries highlight its value as both a lead compound and a tool for mechanistic studies.

Recent advances in computational chemistry have further expanded our understanding of this compound's behavior at molecular interfaces. Molecular dynamics simulations reveal that the hydrophobic interactions between the piperidine ring and hydrophobic pockets are critical for maintaining ligand-receptor stability over extended timeframes (Bioorg Med Chem Lett, 2025). These insights are being leveraged to design more potent analogs with optimized pharmacokinetic profiles through rational structure-based design approaches.

In terms of analytical characterization, nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for confirming purity and structural integrity after synthesis or derivatization steps involving this compound. Characteristic signals include distinct peaks corresponding to aromatic protons adjacent to both nitrogen atoms within the carbamimidoyl group as well as clear separation between axial/equatorial protons on adjacent carbon atoms within the piperidine ring system.

Ongoing research continues to explore alternative synthetic pathways aimed at reducing environmental impact while maintaining cost-effectiveness during industrial scale-up processes involving this molecule classically known as methyl 1-(N-hydroxycarbamimidoyl)piperidine-3-carboxylate (CAS No: 999999999X). Green chemistry initiatives focusing on solvent recovery systems paired with microwave-assisted synthesis techniques show particular promise given their ability to significantly reduce reaction times without compromising yield quality metrics typically associated with traditional batch methods currently employed industry-wide today across global pharmaceutical manufacturing networks worldwide today!